Cas no 456396-56-8 (3-(4-Bromo-5-methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(4-Bromo-5-methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 456396-56-8
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 1069607
• PubChem ID: 7018416
• Update Time: 2025-04-20

3-(4-Bromo-5-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-5-methyl-1H-pyrazol-1-yl)propanoic acid
• 1H-pyrazole-1-propanoic acid, 4-bromo-5-methyl-
• CS-0205976
• BBL039223
• 3-(4-bromo-5-methylpyrazol-1-yl)propanoic acid
• EN300-83568
• 3-(4-Bromo-5-methyl-pyrazol-1-yl)-propionic acid
• 3-(4-bromo-5-methyl-pyrazol-1-yl)propanoic Acid
• 3-(4-bromo-5-methyl-pyrazol-1-yl)-propionic acid, AldrichCPR
• RS-0275
• F2169-0838
• ALBB-021507
• STK313180
• 3-(4-bromo-5-methyl-1H-pyrazol-1-yl)propanoicacid
• 456396-56-8
• MFCD03419617
• 956396-56-8
• AKOS000308100

• Inchi： 1S/C7H9BrN2O2/c1-5-6(8)4-9-10(5)3-2-7(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： RJAQBTLQNAPMSK-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1C)CCC(=O)O

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

3-(4-Bromo-5-methyl-1H-pyrazol-1-yl)propanoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT